Cas no 946761-58-6 (5-Methyl-2-(2-methyl-1-piperidinyl)aniline)

• Product Name: 5-Methyl-2-(2-methyl-1-piperidinyl)aniline
• CAS No: 946761-58-6
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 1079120
• PubChem ID: 17605653
• Update Time: 2025-05-22

5-Methyl-2-(2-methyl-1-piperidinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(2-methyl-1-piperidinyl)aniline
• AKOS000114396
• 946761-58-6
• AKOS022182971
• 5-methyl-2-(2-methylpiperidin-1-yl)aniline

• MDL： MFCD11643968
• Inchi： 1S/C13H20N2/c1-10-6-7-13(12(14)9-10)15-8-4-3-5-11(15)2/h6-7,9,11H,3-5,8,14H2,1-2H3
• InChI Key： SKIXZIHSNVILJZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CC=2N)CCCCC1C

Computed Properties

• Exact Mass: 204.163
• Monoisotopic Mass: 204.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 3

Additional information on 5-Methyl-2-(2-methyl-1-piperidinyl)aniline

5-Methyl-2-(2-methyl-1-piperidinyl)aniline (CAS No. 946761-58-6): A Comprehensive Overview

5-Methyl-2-(2-methyl-1-piperidinyl)aniline (CAS No. 946761-58-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for "5-Methyl-2-(2-methyl-1-piperidinyl)aniline uses" and "CAS 946761-58-6 applications," highlighting its relevance in modern chemistry.

The compound features a methyl-substituted aniline core linked to a 2-methylpiperidine moiety, which contributes to its distinct chemical behavior. Its molecular formula is C₁₃H₂₀N₂, and it exhibits a molecular weight of approximately 204.31 g/mol. The presence of both amine and piperidine functional groups allows for versatile reactivity, enabling its use in diverse synthetic pathways. Recent trends show growing interest in "piperidine-based drug intermediates" and "aniline derivatives in medicinal chemistry," positioning this compound as a topic of high relevance.

One of the primary applications of 5-Methyl-2-(2-methyl-1-piperidinyl)aniline is in the development of pharmaceutical intermediates. Its structural framework is often utilized in the design of central nervous system (CNS) agents and receptor modulators. The compound's ability to interact with biological targets has led to its exploration in neurodegenerative disease research, a hot topic in 2024. Searches for "neuroprotective compound synthesis" and "CNS drug intermediates" often lead to discussions about this molecule.

In addition to its pharmaceutical potential, 5-Methyl-2-(2-methyl-1-piperidinyl)aniline is also studied for its role in material science. Its aromatic and aliphatic components make it a candidate for designing functional polymers and advanced coatings. The compound's stability under various conditions has prompted investigations into its use in high-performance materials, aligning with the current focus on sustainable and innovative material solutions.

The synthesis of 5-Methyl-2-(2-methyl-1-piperidinyl)aniline typically involves multi-step organic reactions, including amination and cyclization processes. Researchers often optimize these methods to improve yield and purity, addressing common queries like "how to synthesize 5-Methyl-2-(2-methyl-1-piperidinyl)aniline" and "CAS 946761-58-6 synthesis routes." Recent advancements in green chemistry have also influenced its production, with efforts to reduce waste and energy consumption.

Market demand for 5-Methyl-2-(2-methyl-1-piperidinyl)aniline has been steady, driven by its applications in drug discovery and material innovation. Suppliers and manufacturers frequently list this compound under categories such as "pharmaceutical intermediates" and "research chemicals," catering to academic and industrial clients. The compound's patent landscape is another area of interest, with several filings highlighting its utility in proprietary formulations.

Safety and handling of 5-Methyl-2-(2-methyl-1-piperidinyl)aniline are critical considerations in laboratory and industrial settings. While not classified as a hazardous substance, proper storage and handling protocols are essential to ensure stability and prevent degradation. Common questions include "5-Methyl-2-(2-methyl-1-piperidinyl)aniline safety data" and "CAS 946761-58-6 storage conditions," reflecting the need for accurate and accessible information.

Looking ahead, 5-Methyl-2-(2-methyl-1-piperidinyl)aniline is poised to remain a compound of interest in both academic research and industrial applications. Its versatility and relevance to cutting-edge fields like neuropharmacology and advanced materials ensure its continued study. As the scientific community explores new frontiers, this compound will likely play a role in addressing some of the most pressing challenges in chemistry and medicine.

For researchers and professionals seeking detailed information, resources such as scientific journals, chemical databases, and supplier catalogs provide valuable insights into 5-Methyl-2-(2-methyl-1-piperidinyl)aniline. Staying updated with the latest publications and market trends is key to leveraging its full potential in innovative projects and solutions.